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Compound Name: Tungsten(v)ethoxide

Cat. No.: B568185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tungsten(V) ethoxide, with the chemical formula W(OC₂H₅)₅, is an important organometallic

compound utilized as a precursor in materials science, particularly for the synthesis of

tungsten-based thin films and catalysts. This technical guide provides a comprehensive

overview of its chemical properties, structural aspects, and key reactions. Due to its sensitivity

to moisture and air, handling and storage require specific protocols to ensure its integrity. While

detailed structural and spectroscopic characterization data are not extensively available in the

public domain, this document consolidates the known information and presents it in a

structured format for easy reference.

Chemical and Physical Properties
Tungsten(V) ethoxide is a moisture-sensitive compound that is typically a colorless to yellow or

purple liquid or solid.[1] Its fundamental properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₀H₂₅O₅W [2]

Molecular Weight 409.14 g/mol [3]

Appearance
Colorless to yellow to purple,

clear to hazy liquid or solid
[1][4]

Melting Point 56-57 °C [4]

Boiling Point 110-115 °C at 1 mmHg [2]

Solubility

Soluble in organic solvents

such as hydrocarbons and

ethyl acetate.[4]

Sensitivity Moisture sensitive. [2]

Molecular Structure
The precise molecular structure of tungsten(V) ethoxide has not been definitively elucidated by

single-crystal X-ray diffraction in publicly accessible literature. However, based on the behavior

of other metal alkoxides, it is proposed to exist as a dimer, [W(OC₂H₅)₅]₂. In this dimeric form,

the tungsten atoms would likely be bridged by ethoxide ligands, achieving a more stable

coordination environment. The tungsten centers are expected to be in a distorted octahedral

geometry.

Further research, including single-crystal X-ray crystallography and advanced spectroscopic

studies, is required to confirm the exact bonding and structural arrangement of this compound.

Spectroscopic Properties
Detailed experimental spectra for tungsten(V) ethoxide are not readily available in peer-

reviewed literature. The following tables outline the expected regions for key spectroscopic

techniques based on the compound's structure.

¹H NMR Spectroscopy (Expected)
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Chemical Shift (ppm) Multiplicity Assignment

~1.2 Triplet -O-CH₂-CH₃

~4.0 Quartet -O-CH₂-CH₃

¹³C NMR Spectroscopy (Expected)

Chemical Shift (ppm) Assignment

~18 -O-CH₂-CH₃

~65 -O-CH₂-CH₃

Infrared (IR) Spectroscopy (Expected)

Wavenumber (cm⁻¹) Assignment

2800-3000 C-H stretching

1000-1150 C-O stretching

500-600 W-O stretching

Reactivity and Handling
Tungsten(V) ethoxide is a reactive compound, primarily due to the presence of the tungsten(V)

center and the ethoxide ligands.

4.1. Hydrolysis: It is highly susceptible to hydrolysis, reacting with water to form tungsten

oxides and ethanol.[2] This reaction is the basis for its use in sol-gel processes for thin film

deposition. The hydrolysis pathway can be generalized as the progressive replacement of

ethoxide ligands with hydroxyl groups, followed by condensation to form oxo-bridged tungsten

species.

4.2. Thermal Decomposition: Upon heating, tungsten(V) ethoxide decomposes to form

tungsten oxides, ethanol, and other organic byproducts.[2] The exact decomposition

temperature and products can vary depending on the atmosphere and heating rate.
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4.3. Handling and Storage: Due to its moisture sensitivity, tungsten(V) ethoxide should be

handled under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.[2] It should be

stored in a tightly sealed container in a cool, dry place.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and characterization of tungsten(V)

ethoxide are not widely published. However, a general synthetic approach is described below.

5.1. Synthesis of Tungsten(V) Ethoxide (General Method)

A common method for the synthesis of metal alkoxides is the reaction of the corresponding

metal halide with an alcohol in the presence of a base to neutralize the hydrogen halide

byproduct.

Reaction: WCl₅ + 5 NaOC₂H₅ → W(OC₂H₅)₅ + 5 NaCl

Procedure Outline:

A solution of sodium ethoxide is prepared by reacting sodium metal with anhydrous

ethanol under an inert atmosphere.

Tungsten pentachloride (WCl₅) is dissolved in a dry, inert solvent (e.g., toluene).

The sodium ethoxide solution is added dropwise to the tungsten pentachloride solution at

a controlled temperature.

The reaction mixture is stirred for a specified period to ensure complete reaction.

The precipitated sodium chloride is removed by filtration.

The solvent is removed under vacuum to yield the crude tungsten(V) ethoxide.

The product can be further purified by vacuum distillation.

Note: This is a generalized procedure and would require optimization for specific laboratory

conditions. All operations must be carried out using Schlenk line techniques or in a glovebox to

exclude moisture and air.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/AKT890-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships and Workflows
The following diagrams illustrate the key processes involving tungsten(V) ethoxide.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sciencemadness Discussion Board - Tungsten Ethoxide - Powered by XMB 1.9.11
[sciencemadness.org]

2. gelest.com [gelest.com]

3. Tungsten(V) ethoxide | C10H25O5W-5 | CID 57357833 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 26143-11-3 [chembk.com]

To cite this document: BenchChem. [Tungsten(V) Ethoxide: A Technical Guide to Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568185#tungsten-v-ethoxide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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